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Introduction

Photonic Doppler Velocimetry (PDV) is a powerful diagnostic technique for precisely measuring
the velocity of surfaces, particularly in dynamic experiments involving high strain rates and
shock physics.[1][2] This application note provides a detailed, step-by-step guide for setting up
a homodyne PDV system. A homodyne configuration utilizes a single laser source for both the
probe and reference beams, offering a simpler and often more cost-effective setup compared
to heterodyne systems.[2][3] This document outlines the fundamental principles, required
components, experimental protocols, and data analysis workflow to enable researchers to
implement this technique effectively.

Principle of Homodyne PDV

The core principle of PDV lies in the Doppler effect. A laser beam of a known frequency is
directed at a moving target. The light reflected from the target undergoes a frequency shift
proportional to the target's velocity along the line of sight of the laser. In a homodyne system,
this Doppler-shifted light is mixed with a reference beam from the same laser. The interference
of these two beams creates a "beat" frequency that is directly proportional to the target's
velocity.[1] This beat frequency is detected by a photodetector and recorded by a high-speed
oscilloscope.[1] Subsequent analysis of the recorded signal, typically using a Short-Time
Fourier Transform (STFT), allows for the extraction of the velocity history of the target.
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System Components and Specifications

A robust homodyne PDV system is constructed from several key optical and electronic
components. The following table summarizes the essential components and their typical
specifications.
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Component

Specification

Purpose

Laser Source

Wavelength: ~1550 nm (C-
band)[4]; Power: 1-2 W;
Linewidth: Narrow (<1 MHz)

Provides coherent light for

probing the target. The 1550
nm wavelength is standard in
telecommunications, making

components readily available.

[4]

Optical Circulator

3-port fiber optic device

Directs the laser light to the
probe and the reflected light

from the probe to the coupler.

Fiber Optic Coupler

50/50 or 90/10 split ratio

Splits the laser output into the
probe and reference arms and
combines the reflected probe
signal with the reference

signal.

Fiber Optic Probe

Collimating or focusing lens

Delivers the laser light to the
target and collects the

reflected, Doppler-shifted light.

Photodetector

High-speed (Bandwidth >10
GHz)

Converts the optical beat

signal into an electrical signal.

High-Speed Oscilloscope

Sampling Rate: >25 GS/s;
Bandwidth: >8 GHz

Digitizes and records the
electrical signal from the
photodetector for later

analysis.[5]

Data Acquisition System & PC

Controls the oscilloscope and

stores the acquired data.

Analysis Software

e.g., MATLAB, Python

Used to perform the Short-
Time Fourier Transform
(STFT) on the raw data to
extract the velocity-time
history.[4]
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Experimental Workflow and Protocols

The following sections provide a detailed, step-by-step guide to setting up and performing a
measurement with a homodyne PDV system.

System Assembly and Alignment

Objective: To correctly connect all optical and electronic components and ensure proper
alignment of the laser probe with the target.

Protocol:

e Component Connection:

[e]

Connect the output of the laser source to Port 1 of the optical circulator.
o Connect Port 2 of the circulator to the fiber optic probe.
o Connect Port 3 of the circulator to one input of the fiber optic coupler.

o Connect the second input of the coupler to the reference arm, which is a length of fiber
optic cable. In a common homodyne setup, a portion of the initial laser light is split off to
serve as the reference.

o Connect the output of the coupler to the input of the high-speed photodetector.

o Connect the output of the photodetector to an input channel of the high-speed
oscilloscope using a high-bandwidth coaxial cable.

o Trigger the oscilloscope externally from the experimental event to ensure synchronized
data capture.

e Probe Alignment:

o Position the fiber optic probe at the desired distance from the target. The choice of a
collimating or focusing probe will depend on the target size and the required spot size.
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o To aid in alignment, a visible alignment laser can be co-aligned with the infrared PDV
laser.

o Maximize the reflected signal by adjusting the probe's position and angle relative to the
target surface. This can be monitored by observing the DC level of the photodetector
output on the oscilloscope. A higher DC level generally indicates better light collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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